Cas no 1378827-61-2 ()

1378827-61-2 structure
structure
Product Name:
CAS No:1378827-61-2
MF:C6H9BrO
MW:177.039061307907
CID:6646921
PubChem ID:20255438
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C6H9BrO/c1-2-6(5-7)3-4-8/h6,8H,2,5H2,1H3
    • InChI Key: PRBOFZIGHGRBMY-UHFFFAOYSA-N
    • SMILES: BrCC(C#CO)CC

Computed Properties

  • Exact Mass: 175.98368g/mol
  • Monoisotopic Mass: 175.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų
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